Cas no 2229157-43-9 (5-(3-aminopropoxy)-2-methoxyphenol)

• Product Name: 5-(3-aminopropoxy)-2-methoxyphenol
• CAS No: 2229157-43-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6335721
• PubChem ID: 165668397
• Update Time: 2025-10-30

5-(3-aminopropoxy)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminopropoxy)-2-methoxyphenol
• EN300-1835289
• 2229157-43-9

• Inchi： 1S/C10H15NO3/c1-13-10-4-3-8(7-9(10)12)14-6-2-5-11/h3-4,7,12H,2,5-6,11H2,1H3
• InChI Key： JAORVJIMWCOOQZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)OC)CCCN

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 5-(3-aminopropoxy)-2-methoxyphenol

Comprehensive Overview of 5-(3-aminopropoxy)-2-methoxyphenol (CAS No. 2229157-43-9): Properties, Applications, and Industry Insights

5-(3-aminopropoxy)-2-methoxyphenol, identified by its CAS number 2229157-43-9, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This phenol derivative features a unique molecular structure combining methoxy and aminopropoxy functional groups, making it valuable for targeted applications. Researchers are increasingly exploring its potential as a building block in drug development, particularly for compounds requiring phenolic and amine functionalities.

The compound's chemical stability and solubility profile make it suitable for various organic synthesis processes. Recent studies highlight its role in developing antioxidant agents, aligning with growing consumer interest in oxidative stress management. The 3-aminopropoxy side chain offers flexibility for further molecular modifications, a feature highly sought after in medicinal chemistry.

In the context of green chemistry trends, 5-(3-aminopropoxy)-2-methoxyphenol presents opportunities for sustainable synthesis routes. Pharmaceutical companies are investigating its use in bioactive molecule design, especially for neuroprotective and cardiovascular applications. The compound's logP value and hydrogen bonding capacity contribute to its drug-like properties, meeting current ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) screening criteria.

Analytical characterization of CAS 2229157-43-9 reveals excellent HPLC purity (>98%) in commercial samples, critical for research-grade applications. The methoxyphenol core structure shares similarities with naturally occurring plant polyphenols, sparking interest in nutraceutical development. Recent patent filings indicate growing industrial applications in specialty chemicals and advanced materials sectors.

From a market perspective, demand for 5-(3-aminopropoxy)-2-methoxyphenol is rising among contract research organizations (CROs) and academic laboratories. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for high-throughput screening platforms. Suppliers are responding by developing custom synthesis services and scale-up solutions for this niche chemical.

Quality control protocols for 2229157-43-9 typically involve spectroscopic verification (NMR, MS) and chromatographic analysis. The compound's thermal stability allows for various formulation approaches, including lyophilization for long-term storage. These technical advantages support its adoption in preclinical studies and lead optimization workflows.

Emerging applications explore 5-(3-aminopropoxy)-2-methoxyphenol in polymer chemistry as a functional monomer. Its dual reactive sites enable incorporation into smart materials with stimuli-responsive properties. This aligns with industry trends toward multifunctional materials for biomedical engineering and controlled release systems.

Safety evaluations indicate favorable toxicological profiles for research quantities of this compound. Proper handling requires standard laboratory precautions, similar to other amino-phenolic derivatives. The scientific community continues to investigate its metabolic pathways and potential biological activities through in silico modeling and in vitro assays.

Future research directions for CAS 2229157-43-9 may explore its structure-based optimization for specific therapeutic targets. The compound's scaffold versatility positions it as a promising candidate for fragment-based drug discovery. As personalized medicine advances, such tailorable molecules gain importance in developing targeted therapies.

For researchers sourcing 5-(3-aminopropoxy)-2-methoxyphenol, key considerations include supplier reliability, batch-to-batch consistency, and technical documentation quality. The compound's price point reflects its specialty chemical status, with costs varying based on purity requirements and order volume. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability.